Cas no 2639399-36-1 (rac-(4aR,7aS)-4-(tert-butoxy)carbonyl-octahydrocyclopentab1,4oxazine-6-carboxylic acid)

• Product Name: rac-(4aR,7aS)-4-(tert-butoxy)carbonyl-octahydrocyclopentab1,4oxazine-6-carboxylic acid
• CAS No: 2639399-36-1
• MF: C₁₃H₂₁NO₅
• MW: 271.309544324875
• CID: 5672135
• PubChem ID: 165902489
• Update Time: 2023-11-27

rac-(4aR,7aS)-4-(tert-butoxy)carbonyl-octahydrocyclopentab1,4oxazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27122408
• rac-(4aR,7aS)-4-[(tert-butoxy)carbonyl]-octahydrocyclopenta[b][1,4]oxazine-6-carboxylic acid
• 2639399-36-1
• rac-(4aR,7aS)-4-(tert-butoxy)carbonyl-octahydrocyclopentab1,4oxazine-6-carboxylic acid

• Inchi： 1S/C13H21NO5/c1-13(2,3)19-12(17)14-4-5-18-10-7-8(11(15)16)6-9(10)14/h8-10H,4-7H2,1-3H3,(H,15,16)/t8?,9-,10+/m0/s1
• InChI Key： VKYCBUMZNGRMMN-CBMCFHRWSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)[C@H]2CC(C(=O)O)C[C@@H]12

Computed Properties

• Exact Mass: 271.14197277g/mol
• Monoisotopic Mass: 271.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.1Ų